2,5-Dimethyl-1-(3-trifluoromethyl-phenyl)-1H-pyrrole

• IUPAC Name: 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrole
• InChI: InChI=1S/C13H12F3N/c1-9-6-7-10(2)17(9)12-5-3-4-11(8-12)13(14,15)16/h3-8H,1-2H3
• InChI Key: DVPGIUYXJKUREU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC=CC(=C2)C(F)(F)F)C
• Molecular Formula: C13H12F3N
• DSSTOX Substance ID: DTXSID60368794
• Molecular Weight: 239.24 g/mol
• CAS RN: 570-04-7

Description

“2,5-Dimethyl-1-(3-trifluoromethyl-phenyl)-1H-pyrrole” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

• Electrochemical Properties : A study investigated the electronic and structural properties of 2,5-diferrocenyl-1-phenyl-1H-pyrrole and 2,3,4,5-tetraferrocenyl-1-phenyl-1H-pyrrole. These compounds showed significant electron delocalization and displayed reversible electrochemical properties, indicating potential applications in electronic materials (Hildebrandt, Schaarschmidt, & Lang, 2011).

• Non-Linear Optical Materials : Another research focused on ethyl 4-[3-(4-dimethylamino-phenyl)-acryloyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, a pyrrole-containing chalcone. This compound was found to have potential as a non-linear optical material due to its significant hyperpolarizability (Singh, Rawat, & Sahu, 2014).

• Antimicrobial Applications : A study on (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives revealed their potential as antimicrobial agents. These derivatives, particularly those with a methoxy group, showed good antibacterial and antifungal activities (Hublikar et al., 2019).

• Chemical Reactivity and Structure Analysis : Ethyl 3,5-dimethyl-4-[3-(2-nitro-phenyl)-acryloyl]-1H-pyrrole-2-carboxylate was synthesized and characterized, showing shifts in vibrational frequencies due to dimer formation. This study provided insights into the reactivity of such compounds and their potential for forming new heterocyclic compounds (Singh, Baboo, Rawat, & Gupta, 2013).

• Thermochemical Properties : The thermochemical and thermodynamic properties of 2,5-dimethyl-1-phenylpyrrole and 2,5-dimethyl-1-(4-nitrophenyl)pyrrole were determined, providing valuable data for understanding their molecular structure and potential applications in material science (da Silva & Santos, 2010).

• Fluorescent Probes for CO2 Detection : A study developed novel fluorescent probes based on the 1,2,5-triphenylpyrrole core for detecting low levels of carbon dioxide. These probes showed fast and iterative response, making them suitable for applications in biological and medical fields (Wang et al., 2015).

Future Directions

The future directions for research on “2,5-Dimethyl-1-(3-trifluoromethyl-phenyl)-1H-pyrrole” could include detailed studies on its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential applications in fields such as medicinal chemistry could be explored.

Mechanism of Action

Target of Action

Pyrrole-containing compounds are known to exhibit a diverse range of biological activities and can interact with various biological targets .

Mode of Action

Pyrrole derivatives can interact with their targets in various ways, leading to different biological effects . The trifluoromethyl group attached to the phenyl ring may influence the compound’s interaction with its targets .

Biochemical Pathways

Pyrrole derivatives are known to be involved in a wide range of biochemical pathways, depending on their specific structures and targets .

Result of Action

Pyrrole derivatives are known to exhibit a variety of biological activities, which can result in different cellular effects .